Cas no 2229309-11-7 ((1H-indazol-3-yl)methyl sulfamate)

• Product Name: (1H-indazol-3-yl)methyl sulfamate
• CAS No: 2229309-11-7
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 6407362
• PubChem ID: 165638303
• Update Time: 2025-06-23

(1H-indazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2229309-11-7
• (1H-indazol-3-yl)methyl sulfamate
• EN300-1987763

• Inchi： 1S/C8H9N3O3S/c9-15(12,13)14-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,5H2,(H,10,11)(H2,9,12,13)
• InChI Key： VXOBCBZUSJTJMG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 227.03646233g/mol
• Monoisotopic Mass: 227.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 106Ų

Additional information on (1H-indazol-3-yl)methyl sulfamate

Professional Introduction to (1H-indazol-3-yl)methyl sulfamate (CAS No. 2229309-11-7)

(1H-indazol-3-yl)methyl sulfamate, with the CAS number 2229309-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the indazole derivatives family, a class of molecules known for their diverse biological activities. The structural uniqueness of (1H-indazol-3-yl)methyl sulfamate lies in its sulfamate functional group, which is often associated with enhanced bioavailability and improved pharmacokinetic properties. Such features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The sulfamate group in (1H-indazol-3-yl)methyl sulfamate is particularly noteworthy due to its ability to interact with various biological targets. Recent studies have highlighted the potential of sulfamate-containing compounds as modulators of enzymes and receptors involved in critical cellular processes. For instance, research has demonstrated that sulfamates can act as competitive inhibitors of certain metabolic pathways, thereby influencing the activity of key enzymes such as kinases and phosphodiesterases. This mechanism of action has opened new avenues for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In the context of modern drug discovery, the indazole scaffold is recognized for its versatility in designing molecules with therapeutic potential. The indazole core is present in several FDA-approved drugs, showcasing its efficacy in modulating biological functions. The incorporation of a methyl sulfamate moiety into the indazole structure enhances the compound's solubility and metabolic stability, making it more suitable for oral administration and prolonged circulation in the bloodstream. These properties are crucial for developing drugs that require multiple daily doses or extended half-lives to maintain therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1H-indazol-3-yl)methyl sulfamate and biological targets. High-throughput screening (HTS) techniques combined with structure-based drug design have identified several derivatives of this compound that exhibit improved binding affinity and selectivity. These findings suggest that further optimization of the sulfamate group could lead to the development of highly potent and selective inhibitors for specific disease targets.

The pharmacological profile of (1H-indazol-3-yl)methyl sulfamate has been extensively studied in preclinical models. Initial pharmacokinetic studies indicate that this compound exhibits moderate bioavailability following oral administration, with a reasonable distribution across various tissues. Additionally, preliminary toxicology studies have shown that (1H-indazol-3-yl)methyl sulfamate is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile. These encouraging results have prompted researchers to explore its potential in clinical trials for various therapeutic indications.

The synthesis of (1H-indazol-3-yl)methyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indazole core efficiently. The introduction of the sulfamate group is typically achieved through nucleophilic substitution or oxidation reactions, which must be carefully optimized to avoid side products.

The growing interest in (1H-indazol-3-yl)methyl sulfamate has led to several collaborative research initiatives between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications by leveraging expertise in medicinal chemistry, pharmacology, and biotechnology. The collaborative efforts have already resulted in several patents related to novel derivatives and synthetic routes for this compound, highlighting its commercial potential.

In conclusion, (1H-indazol-3-yl)methyl sulfamate (CAS No. 2229309-11-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The presence of both an indazole scaffold and a methyl sulfamate group endows this compound with enhanced pharmacokinetic properties and target specificity. Ongoing research efforts are focused on optimizing its synthesis, evaluating its therapeutic potential, and exploring new applications in medicine. As our understanding of molecular interactions continues to evolve, compounds like (1H-indazol-3-yl)methyl sulfamate are poised to play a crucial role in addressing unmet medical needs.